Cas no 7556-98-1 (Quinazoline, 7-methyl- (7CI,8CI,9CI))

7-Methylquinazoline (7CI,8CI,9CI) is a heterocyclic organic compound featuring a quinazoline core substituted with a methyl group at the 7-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic nitrogen-rich framework enhances reactivity in electrophilic and nucleophilic substitutions, facilitating the development of bioactive molecules. The methyl group further modifies electronic and steric characteristics, improving selectivity in catalytic and medicinal chemistry applications. High purity grades ensure consistency in research and industrial processes. The compound’s stability under standard conditions and compatibility with common solvents enhance its utility in organic synthesis and material science.

Quinazoline, 7-methyl- (7CI,8CI,9CI) structure

7556-98-1 structure

Product Name:Quinazoline, 7-methyl- (7CI,8CI,9CI)

CAS No:7556-98-1

MF:C₉H₈N₂

MW:144.173221588135

CID:1057726

PubChem ID:21766674

Update Time:2025-10-24

Quinazoline, 7-methyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

- Quinazoline, 7-methyl- (7CI,8CI,9CI)
- 7-methylquinazoline
- Quinazoline,7-methyl-(7ci,8ci,9ci)
- DTXSID80617817
- SCHEMBL1771615
- 7556-98-1
- CS-0085116
- Quinazoline, 7-methyl-
- MFCD18377834
- SY390759
- Inchi： 1S/C9H8N2/c1-7-2-3-8-5-10-6-11-9(8)4-7/h2-6H,1H3
- InChI Key： WUQQKWIILPEEKY-UHFFFAOYSA-N
- SMILES： N1C=NC=C2C=CC(C)=CC=12

Computed Properties

Exact Mass: 144.068748264g/mol
Monoisotopic Mass: 144.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 25.8Å²

Quinazoline, 7-methyl- (7CI,8CI,9CI) Pricemore >>

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Chemenu	CM216643-10g	7-Methylquinazoline	7556-98-1	97%	10g	$866	2021-08-04
Chemenu	CM216643-25g	7-Methylquinazoline	7556-98-1	97%	25g	$1594	2021-08-04
Chemenu	CM216643-1g	7-Methylquinazoline	7556-98-1	97%	1g	$320	2022-08-31
Alichem	A189011251-5g	7-Methylquinazoline	7556-98-1	95%	5g	$1720.00	2023-09-01
Alichem	A189011251-10g	7-Methylquinazoline	7556-98-1	97%	10g	1,339.26 USD	2021-06-01
Alichem	A189011251-25g	7-Methylquinazoline	7556-98-1	97%	25g	2,436.12 USD	2021-06-01